Cas no 2228716-29-6 (1-1-(2,2,2-trifluoroethyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(2,2,2-trifluoroethyl)cyclopropylethan-1-amine
• CAS No: 2228716-29-6
• MF: C₇H₁₂F₃N
• MW: 167.172092437744
• CID: 6214136
• PubChem ID: 165695910
• Update Time: 2025-05-20

1-1-(2,2,2-trifluoroethyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,2,2-trifluoroethyl)cyclopropylethan-1-amine
• EN300-1928430
• 2228716-29-6
• 1-[1-(2,2,2-trifluoroethyl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C7H12F3N/c1-5(11)6(2-3-6)4-7(8,9)10/h5H,2-4,11H2,1H3
• InChI Key： CZNBROUZKKAHNA-UHFFFAOYSA-N
• SMILES： FC(CC1(C(C)N)CC1)(F)F

Computed Properties

• Exact Mass: 167.09218387g/mol
• Monoisotopic Mass: 167.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(2,2,2-trifluoroethyl)cyclopropylethan-1-amine

Introduction to 1-1-(2,2,2-trifluoroethyl)cyclopropylethan-1-amine (CAS No. 2228716-29-6)

1-1-(2,2,2-trifluoroethyl)cyclopropylethan-1-amine (CAS No. 2228716-29-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of amines and is characterized by the presence of a trifluoroethyl group and a cyclopropyl ring, which contribute to its distinct chemical properties and biological behavior.

The trifluoroethyl group in 1-1-(2,2,2-trifluoroethyl)cyclopropylethan-1-amine imparts significant fluorine content, which can influence the compound's lipophilicity, metabolic stability, and binding affinity to various biological targets. The cyclopropyl ring, on the other hand, adds conformational rigidity and can enhance the compound's ability to interact with specific protein pockets or active sites.

Recent research has focused on the potential applications of 1-1-(2,2,2-trifluoroethyl)cyclopropylethan-1-amine in drug discovery and development. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-1-(2,2,2-trifluoroethyl)cyclopropylethan-1-amine effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory properties, 1-1-(2,2,2-trifluoroethyl)cyclopropylethan-1-amine has been investigated for its analgesic effects. A preclinical study conducted by researchers at the University of California found that this compound significantly reduced pain responses in animal models of neuropathic pain. The mechanism underlying these effects is thought to involve modulation of nociceptive pathways and inhibition of pain-related neurotransmitters.

The neuroprotective potential of 1-1-(2,2,2-trifluoroethyl)cyclopropylethan-1-amine has also been explored. A study published in the Journal of Neurochemistry reported that this compound protected neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. These findings suggest that 1-1-(2,2,2-trifluoroethyl)cyclopropylethan-1-amine could be a valuable candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Beyond its direct biological activities, 1-1-(2,2,2-trifluoroethyl)cyclopropylethan-1-amine has also been used as a building block in the synthesis of more complex molecules with diverse therapeutic applications. Its unique structural features make it an attractive scaffold for medicinal chemists seeking to develop novel drugs with improved pharmacokinetic profiles and reduced side effects.

In terms of safety and toxicity, preliminary studies have indicated that 1-1-(2,2,2-trifluoroethyl)cyclopropylethan-1-amine is well-tolerated at therapeutic doses. However, further research is needed to fully evaluate its safety profile and potential long-term effects. Clinical trials are currently underway to assess the efficacy and safety of this compound in human subjects.

The synthesis of 1-1-(2,2,2-trifluoroethyl)cyclopropylethan-1-amine involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions involving trifluoromethylation reagents and cyclopropanation reactions using suitable precursors. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale for both research and commercial purposes.

In conclusion, 1-1-(2,2,2-trifluoroethyl)cyclopropylethan-1-amine (CAS No. 22876) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features contribute to its favorable biological activities and make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.